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Compound of Interest

Compound Name: Titanium(IV) ethoxide

Cat. No.: B8817369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for titanium(IV)
ethoxide (CAS No. 3087-36-3). Adherence to these protocols is essential for ensuring a safe

laboratory environment and the integrity of experimental outcomes. This document outlines the

chemical and physical properties, potential hazards, necessary personal protective equipment,

and detailed procedures for handling, storage, and emergency response.

Chemical and Physical Properties
Titanium(IV) ethoxide, also known as tetraethyl orthotitanate, is a colorless to pale yellow

liquid.[1][2] It is a moisture-sensitive and flammable liquid that is soluble in organic solvents.[1]

[3] Upon contact with water or moist air, it readily hydrolyzes, liberating ethanol.[4]
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Property Value

Synonyms Tetraethyl orthotitanate, Ethyl titanate[1][5]

Molecular Formula C8H20O4Ti[1]

Molecular Weight 228.11 g/mol [1]

Appearance Colorless to pale yellow liquid[1][6]

Boiling Point 150-152 °C @ 10 mmHg[1][5]

Density 1.088 g/mL at 25 °C[1][7]

Flash Point 28 °C (82.4 °F)[5]

Solubility
Reacts with water; Soluble in organic solvents[1]

[5]

Hazard Identification and First Aid
Titanium(IV) ethoxide is a hazardous substance that poses several risks to researchers. It is a

flammable liquid and vapor and can cause serious eye irritation, as well as skin and respiratory

tract irritation.[2][5][8] Exposure may also lead to central nervous system depression.[5]

Hazard Summary:
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Hazard Description

Flammability

Flammable liquid and vapor.[5][8] Vapors may

form explosive mixtures with air and can travel

to an ignition source and flash back.[5][9]

Eye Irritation Causes serious eye irritation.[8][10]

Skin Irritation Causes skin irritation.[5][11]

Respiratory Irritation

Causes respiratory tract irritation.[5][11]

Inhalation of vapors may cause drowsiness and

dizziness.[11]

Ingestion
May be harmful if swallowed and can cause

gastrointestinal irritation.[4][5]

Moisture Sensitivity
Reacts with water and moisture, which can lead

to the release of ethanol.[4]

First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5][10]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[5][9]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[5][9]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[5]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling titanium(IV) ethoxide, strict adherence to the

use of appropriate personal protective equipment and engineering controls is mandatory.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[5]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[8][12]

Use explosion-proof electrical, ventilating, and lighting equipment.[9]
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Personal Protective Equipment:

PPE Category Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[5][8]

Skin Protection

Wear appropriate chemical-resistant gloves

(e.g., neoprene or nitrile rubber) and protective

clothing to prevent skin exposure.[4][13]

Respiratory Protection

If workplace conditions warrant respirator use, a

respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed. A NIOSH-certified organic

vapor respirator is recommended.[4][5]

Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to preventing accidents and maintaining

the quality of titanium(IV) ethoxide.

Handling:

Handle under an inert atmosphere due to its moisture sensitivity.[8][10]

Ground and bond containers when transferring material to prevent static discharge.[5][9]

Use only non-sparking tools.[9][14]

Avoid contact with skin, eyes, and clothing.[5][8] Do not breathe vapors or mists.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][10]

Keep away from sources of ignition and incompatible substances such as strong oxidizing

agents and moisture.[5][9][15]

Store in a flammables-designated area.[5][9]

Emergency Procedures: Spills and Fire
In the event of a spill or fire, immediate and appropriate action is necessary to control the

situation and prevent injury.

Spill Response:

Evacuate: Evacuate unnecessary personnel from the area.[4]

Ventilate: Ensure adequate ventilation.[5]

Eliminate Ignition Sources: Remove all sources of ignition.[5]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[5]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[5][14]

Decontamination: Clean the spill area thoroughly.

Firefighting Measures:

Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam for small fires. For large fires, use water spray, fog, or alcohol-resistant foam.[5] Do

NOT use straight streams of water.[5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][9]

Hazards: Vapors are heavier than air and may travel to a source of ignition and flash back.[5]

Containers may explode when heated.[9] Hazardous decomposition products include carbon
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monoxide, carbon dioxide, and titanium oxides.[5]

Experimental Workflow Diagrams
The following diagrams illustrate key safety and handling workflows for titanium(IV) ethoxide.
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Figure 1: Safe Handling Protocol for Titanium(IV) Ethoxide
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Figure 2: Spill Response Workflow
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Figure 3: First Aid Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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